Cas no 1897500-73-0 (1-(2-bromo-6-chlorophenyl)cyclobutylmethanamine)

1-(2-Bromo-6-chlorophenyl)cyclobutylmethanamine is a halogenated phenylcyclobutylamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a cyclobutylmethanamine core substituted with bromo and chloro groups on the phenyl ring, offering unique steric and electronic properties for synthetic modifications. The compound's halogenated aromatic system enhances reactivity in cross-coupling reactions, making it a versatile intermediate in medicinal chemistry. Its rigid cyclobutyl scaffold may contribute to improved binding selectivity in bioactive molecule design. The presence of both bromine and chlorine substituents allows for selective functionalization, enabling precise structural diversification. This compound is particularly valuable for developing novel small-molecule inhibitors or ligands in drug discovery programs.
1-(2-bromo-6-chlorophenyl)cyclobutylmethanamine structure
1897500-73-0 structure
Product Name:1-(2-bromo-6-chlorophenyl)cyclobutylmethanamine
CAS No:1897500-73-0
MF:C11H13BrClN
MW:274.584621191025
CID:6189501
PubChem ID:117439057
Update Time:2025-06-30

1-(2-bromo-6-chlorophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromo-6-chlorophenyl)cyclobutylmethanamine
    • 1897500-73-0
    • [1-(2-bromo-6-chlorophenyl)cyclobutyl]methanamine
    • EN300-1927079
    • Inchi: 1S/C11H13BrClN/c12-8-3-1-4-9(13)10(8)11(7-14)5-2-6-11/h1,3-4H,2,5-7,14H2
    • InChI Key: RNQPLXOGNHEAEC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(C=1C1(CN)CCC1)Cl

Computed Properties

  • Exact Mass: 272.99199g/mol
  • Monoisotopic Mass: 272.99199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

1-(2-bromo-6-chlorophenyl)cyclobutylmethanamine Pricemore >>

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Additional information on 1-(2-bromo-6-chlorophenyl)cyclobutylmethanamine

1-(2-Bromo-6-Chlorophenyl)cyclobutylmethanamine: An Overview of a Novel Compound (CAS No. 1897500-73-0)

1-(2-Bromo-6-Chlorophenyl)cyclobutylmethanamine (CAS No. 1897500-73-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its cyclobutyl ring and the presence of bromine and chlorine substituents, which contribute to its distinct properties and reactivity.

The synthesis of 1-(2-Bromo-6-Chlorophenyl)cyclobutylmethanamine typically involves a multi-step process, starting with the bromination and chlorination of a phenyl ring followed by the introduction of the cyclobutyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it increasingly accessible for research and development purposes.

In the realm of medicinal chemistry, 1-(2-Bromo-6-Chlorophenyl)cyclobutylmethanamine has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structure allows for the modulation of various biological targets, including receptors, enzymes, and ion channels. Studies have indicated that this compound exhibits potent activity against certain types of cancer cells, making it a potential candidate for anticancer drug development.

One of the key areas of research involving 1-(2-Bromo-6-Chlorophenyl)cyclobutylmethanamine is its interaction with G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. The ability of this compound to selectively bind to specific GPCRs has been explored in several studies, highlighting its potential as a tool for understanding receptor function and as a therapeutic agent for diseases associated with GPCR dysfunction.

Beyond its medicinal applications, 1-(2-Bromo-6-Chlorophenyl)cyclobutylmethanamine has also found use in materials science. The presence of halogen substituents and the cyclobutyl ring provides this compound with unique electronic and optical properties, making it suitable for applications in organic electronics and photovoltaic devices. Researchers have investigated the use of this compound as a building block for constructing advanced materials with tailored properties.

The safety profile of 1-(2-Bromo-6-Chlorophenyl)cyclobutylmethanamine is an important consideration in both research and industrial settings. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations, although proper handling and storage practices are essential to ensure safety. Environmental impact assessments have also been conducted to evaluate the potential risks associated with the release of this compound into the environment.

In conclusion, 1-(2-Bromo-6-Chlorophenyl)cyclobutylmethanamine (CAS No. 1897500-73-0) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Ongoing research continues to uncover new properties and uses for this compound, further solidifying its importance in scientific and industrial contexts. As advancements in synthetic methods and analytical techniques continue to evolve, the future prospects for 1-(2-Bromo-6-Chlorophenyl)cyclobutylmethanamine remain promising.

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